2-chloro-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]-5-nitrobenzamide
• InChI: InChI=1S/C23H16ClN3O3S/c1-14-7-9-15(10-8-14)20-21(16-5-3-2-4-6-16)31-23(25-20)26-22(28)18-13-17(27(29)30)11-12-19(18)24/h2-13H,1H3,(H,25,26,28)
• InChI Key: IZWHQPKWAKLYCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C4=CC=CC=C4
• Molecular Formula: C23H16ClN3O3S
• Molecular Weight: 449.9 g/mol

Description

The compound “2-chloro-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]-5-nitrobenzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Photosensitive Protecting Groups

Photosensitive protecting groups, including compounds with structures similar to "2-chloro-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]-5-nitrobenzamide," are crucial in synthetic chemistry. These groups can be activated or removed by light, allowing for selective reactions in complex synthesis processes. The application of such groups has shown promise for future developments in chemical synthesis, especially in the pharmaceutical industry where precise reactions are necessary (Amit, Zehavi, & Patchornik, 1974).

Synthesis and Biological Importance of Benzothiazoles

Compounds like benzothiazoles, which share structural similarities with the specified chemical, have been identified for their broad spectrum of biological activities. The combination of (thio)urea and benzothiazole derivatives, similar in complexity to "2-chloro-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]-5-nitrobenzamide," highlights the potential for significant pharmacological effects, including anti-inflammatory and antimicrobial properties. Such compounds are of interest for the development of new therapeutic agents and for their role in medicinal chemistry (Rosales-Hernández et al., 2022).

Neurobiology of Mood, Anxiety, and Emotions

While not directly related to the chemical structure of "2-chloro-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]-5-nitrobenzamide," research on compounds like tianeptine provides insights into the complex interactions between chemical compounds and neurobiological processes. Studies have shown that tianeptine, with its unique antidepressant properties, affects neurotransmitter systems and brain plasticity, offering perspectives on how similar compounds might be studied for their potential impact on mood, anxiety, and emotional learning (McEwen & Olié, 2005).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Unfortunately, the specific mechanism of action for “2-chloro-N-[4-(4-methylphenyl)-5-phenyl-1,3-thiazol-2-yl]-5-nitrobenzamide” is not available in the retrieved resources.